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This document provides a detailed guide for the preparation and application of a 3,5-DiBr-
PAESA (4-(3,5-dibromo-2-pyridylazo)-N-ethyl-N-sulfopropylaniline, monosodium salt,
monohydrate) working solution for the quantitative colorimetric determination of copper in
biological samples.

Introduction

3,5-DiBr-PAESA is a highly sensitive chromogenic agent used for the spectrophotometric
guantification of copper ions (Cu?* and Cu*). In an acidic environment, copper is released from
proteins like ceruloplasmin. A reducing agent, such as ascorbic acid, is used to ensure all
copper is in the cuprous (Cu*) state. 3,5-DiBr-PAESA then forms a stable, colored chelate
complex with the copper ions. The intensity of the resulting color, measured at approximately
580 nm, is directly proportional to the total copper concentration in the sample. This method is
noted for its simplicity, speed, and high sensitivity, making it suitable for a wide range of
biological samples.
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Physicochemical Properties of 3,5-DiBr-PAESA

Citations

Property

Value

Full Chemical Name

4-(3,5-dibromo-2-pyridylazo)-
N-ethyl-N-sulfopropylaniline,
monosodium salt,

monohydrate

[1]

CAS Number

100743-65-5

[1]

Molecular Formula

C16H17Br2NaNa0O3S-H20

[1]

Molecular Weight 546.21 g/mol [1]
Appearance Dark reddish-brown powder [1]
N Soluble in water (forms a clear,
Solubility [1]

red solution)

Storage (Powder)

2 — 8 °C, protected from

moisture and light

[1]

Stability (Powder)

At least 12 months at 2 — 8 °C

[1]

Signaling Pathway and Reaction Mechanism

The determination of copper concentration using 3,5-DiBr-PAESA involves a two-step reaction.

First, ascorbic acid reduces cupric ions (Cu?*) to cuprous ions (Cu*). Subsequently, 3,5-DiBr-

PAESA chelates the cuprous ions to form a stable, colored complex.
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Step 2: Chelation

G,S-DiBr-PAESA)

Colored Cu*-3,5-DiBr-PAESA

Complex (Abs @ ~580 nm)

Step 1: Reduction

© Oxidation Dehydroascorbic Acid
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2. Prepare Copper Standards 3. Prepare Samples
(Serial Dilution) (e.g., Dilution, Deproteinization if necessary)

1. Prepare Reagents 4. Assay Setup
(Acetate Buffer, 3,5-DiBr-PAESA Stock, (Pipette Blank, Standards, and Samples
Ascorbic Acid, Working Solution) into a 96-well plate)

5. Add Working Solution
to all wells

6. Incubate
(e.g., 10 minutes at room temperature)

7. Measure Absorbance
at ~580 nm

8. Analyze Data
(Plot standard curve and calculate
sample concentrations)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1257506/docs#application-notes-and-protocols-for-3-
5-dibr-paesa-working-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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